Cas no 1935214-80-4 (tert-butyl N-(3,3-dimethyl-1-sulfanylbutan-2-yl)carbamate)

• Product Name: tert-butyl N-(3,3-dimethyl-1-sulfanylbutan-2-yl)carbamate
• CAS No: 1935214-80-4
• MF: C₁₁H₂₃NO₂S
• MW: 233.370822191238
• CID: 6263911
• PubChem ID: 131147933
• Update Time: 2025-10-31

tert-butyl N-(3,3-dimethyl-1-sulfanylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3,3-dimethyl-1-sulfanylbutan-2-yl)carbamate
• 1935214-80-4
• EN300-1876597
• SCHEMBL23855049

• Inchi： 1S/C11H23NO2S/c1-10(2,3)8(7-15)12-9(13)14-11(4,5)6/h8,15H,7H2,1-6H3,(H,12,13)
• InChI Key： ULEBBBWQCJYICU-UHFFFAOYSA-N
• SMILES： SCC(C(C)(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 233.14495015g/mol
• Monoisotopic Mass: 233.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-(3,3-dimethyl-1-sulfanylbutan-2-yl)carbamate

Introduction to tert-butyl N-(3,3-dimethyl-1-sulfanylbutan-2-yl)carbamate (CAS No. 1935214-80-4)

tert-butyl N-(3,3-dimethyl-1-sulfanylbutan-2-yl)carbamate (CAS No. 1935214-80-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a carbamate functional group, and a sulfanyl moiety. These structural elements contribute to its stability and reactivity, making it an attractive candidate for various chemical and biological studies.

The chemical structure of tert-butyl N-(3,3-dimethyl-1-sulfanylbutan-2-yl)carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 3,3-dimethyl-1-sulfanylbutan-2-yl group. The tert-butyl group provides steric hindrance and enhances the compound's stability, while the carbamate functional group imparts reactivity and potential biological activity. The sulfanyl moiety adds complexity and can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in the use of carbamate derivatives in drug discovery and development. tert-butyl N-(3,3-dimethyl-1-sulfanylbutan-2-yl)carbamate has shown promise in several areas of research, including the development of novel therapeutic agents for neurological disorders and cancer. Studies have demonstrated that this compound can modulate various biological pathways, making it a valuable tool for understanding disease mechanisms and identifying potential drug targets.

One of the key areas where tert-butyl N-(3,3-dimethyl-1-sulfanylbutan-2-yl)carbamate has shown potential is in the field of neuropharmacology. Research has indicated that this compound can interact with specific neurotransmitter receptors, such as GABA receptors, which play crucial roles in the regulation of neuronal activity. By modulating these receptors, tert-butyl N-(3,3-dimethyl-1-sulfanylbutan-2-yl)carbamate may offer therapeutic benefits for conditions such as anxiety disorders and epilepsy.

In addition to its neuropharmacological properties, tert-butyl N-(3,3-dimethyl-1-sulfanylbutan-2-yl)carbamate has also been explored for its anti-cancer activities. Preclinical studies have shown that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The exact mechanisms underlying these effects are still under investigation, but they suggest that tert-butyl N-(3,3-dimethyl-1-sulfanylbutan-2-yl)carbamate could be a promising lead compound for the development of new anti-cancer drugs.

The synthesis of tert-butyl N-(3,3-dimethyl-1-sulfanylbutan-2-yl)carbamate is well-documented in the literature and can be achieved through several synthetic routes. One common approach involves the reaction of tert-butyl isocyanate with 3,3-dimethylthiobutanamine in the presence of a suitable catalyst. This method yields high purity products with good yields, making it suitable for large-scale production.

The physical and chemical properties of tert-butyl N-(3,3-dimethyl-1-sulfanylbutan-2-yl)carbamate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 75 to 78°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

In conclusion, tert-butyl N-(3,3-dimethyl-1-sulfanylbutan-2-yl)carbamate (CAS No. 1935214-80-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in the field of chemical biology.